Cas no 2138250-84-5 (2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid)

2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid is a fluorinated carboxylic acid derivative characterized by its unique structural features, including a difluoromethyl group and an isopropoxyethoxy side chain. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the preparation of fluorinated analogs. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it valuable for applications in drug discovery and agrochemical development. Its ether-linked side chain may improve solubility and bioavailability. The compound’s reactivity allows for further functionalization, enabling its use in the synthesis of complex molecules with tailored properties.
2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid structure
2138250-84-5 structure
Product Name:2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid
CAS No:2138250-84-5
MF:C8H14F2O4
MW:212.191170215607
CID:5300548
Update Time:2025-11-03

2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
    • 2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid
    • Propanoic acid, 2,2-difluoro-3-[2-(1-methylethoxy)ethoxy]-
    • Inchi: 1S/C8H14F2O4/c1-6(2)14-4-3-13-5-8(9,10)7(11)12/h6H,3-5H2,1-2H3,(H,11,12)
    • InChI Key: VDJDELUXXFYHER-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(COCCOC(C)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 182
  • XLogP3: 1
  • Topological Polar Surface Area: 55.8

2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-787872-0.05g
2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
2138250-84-5 95.0%
0.05g
$587.0 2025-02-22
Enamine
EN300-787872-0.1g
2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
2138250-84-5 95.0%
0.1g
$615.0 2025-02-22
Enamine
EN300-787872-0.25g
2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
2138250-84-5 95.0%
0.25g
$642.0 2025-02-22
Enamine
EN300-787872-0.5g
2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
2138250-84-5 95.0%
0.5g
$671.0 2025-02-22
Enamine
EN300-787872-1.0g
2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
2138250-84-5 95.0%
1.0g
$699.0 2025-02-22
Enamine
EN300-787872-2.5g
2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
2138250-84-5 95.0%
2.5g
$1370.0 2025-02-22
Enamine
EN300-787872-5.0g
2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
2138250-84-5 95.0%
5.0g
$2028.0 2025-02-22
Enamine
EN300-787872-10.0g
2,2-difluoro-3-[2-(propan-2-yloxy)ethoxy]propanoic acid
2138250-84-5 95.0%
10.0g
$3007.0 2025-02-22

2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid Related Literature

Additional information on 2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid

Introduction to 2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid (CAS No. 2138250-84-5)

2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2138250-84-5, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including fluoro-substituted groups and alkoxyethoxy side chains, exhibits promising properties that make it a valuable candidate for further exploration in drug development and synthetic chemistry.

The molecular structure of 2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid consists of a central propanoic acid backbone modified with two key functional groups: a difluoromethyl group at the alpha position and an ethoxy chain attached to the beta carbon, which is further substituted with a propyl ether moiety. This arrangement imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules.

In recent years, fluorinated compounds have been extensively studied due to their ability to modulate biological activity and improve pharmacokinetic profiles. The presence of fluorine atoms in 2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid contributes to its potential as a building block for the synthesis of novel therapeutic agents. Specifically, fluorine substitution can enhance binding affinity to biological targets, reduce susceptibility to metabolic degradation, and influence drug distribution and excretion.

Current research in medicinal chemistry highlights the importance of fluorinated carboxylic acids in the development of small-molecule drugs. For instance, studies have demonstrated that fluorine-containing analogs of carboxylic acids exhibit improved solubility and bioavailability when incorporated into drug molecules. The compound CAS No. 2138250-84-5 aligns with this trend, offering a versatile scaffold for designing next-generation pharmaceuticals targeting various diseases.

The alkoxyethoxy side chain in 2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid also plays a crucial role in determining its biological behavior. This structural feature can serve as a linker to connect different pharmacophoric units, facilitating the creation of hybrid molecules with enhanced therapeutic efficacy. Additionally, the propyl ether group may contribute to steric hindrance around the active site of potential targets, thereby improving selectivity and reducing off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of CAS No. 2138250-84-5 with biological macromolecules. These studies suggest that the compound has the potential to interact with enzymes and receptors involved in key metabolic pathways. For example, preliminary docking simulations indicate that this molecule may inhibit certain enzymes associated with inflammation and oxidative stress, making it a promising candidate for therapeutic applications in conditions such as arthritis and neurodegenerative disorders.

The synthesis of 2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid presents unique challenges due to its complex structural motifs. However, modern synthetic methodologies have made significant progress in facilitating access to such compounds. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies have been employed to construct the desired framework efficiently. These advancements not only streamline the production process but also allow for greater flexibility in modifying the structure for optimal biological activity.

In conclusion, CAS No. 2138250-84-5, or 2,2-Difluoro-3-(2-propan-2-yloxyethoxy)propanoic acid, represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features—combining fluoro-substitution with functionalized alkoxyethoxy side chains—make it an attractive candidate for further investigation into drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a pivotal role in developing innovative treatments for human diseases.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.